Cas no 865247-65-0 (ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-65-0
• MF: C₂₅H₂₁N₃O₆S₂
• MW: 523.580743551254
• CID: 6325242
• PubChem ID: 4427858
• Update Time: 2025-07-02

ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl 2-[(2Z)-2-[(4-benzoylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607430
• ethyl 2-[2-(4-benzoylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• 865247-65-0
• (Z)-ethyl 2-(2-((4-benzoylbenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• F1366-2928

• Inchi： 1S/C25H21N3O6S2/c1-2-34-22(29)15-28-20-13-12-19(36(26,32)33)14-21(20)35-25(28)27-24(31)18-10-8-17(9-11-18)23(30)16-6-4-3-5-7-16/h3-14H,2,15H2,1H3,(H2,26,32,33)/b27-25-
• InChI Key： JYHHLAYFDULXAZ-RFBIWTDZSA-N
• SMILES： S1/C(=N\C(C2C=CC(C(C3C=CC=CC=3)=O)=CC=2)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 523.08717775g/mol
• Monoisotopic Mass: 523.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 170Ų

Additional information on ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Overview of Ethyl 2-(2Z)-2-(4-Benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-65-0)

The compound ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-65-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a benzothiazole core and sulfamoyl functionality, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

One of the most searched topics related to this compound is its role in enzyme inhibition. The sulfamoyl group is known for its ability to interact with active sites of enzymes, making derivatives like ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate potential candidates for modulating biological pathways. This aligns with the growing demand for small-molecule therapeutics in precision medicine, a hot topic in modern pharmacology.

Another area of interest is the compound's photophysical properties. The benzoylbenzoyl moiety suggests potential applications in fluorescent probes or photosensitizers, which are widely used in diagnostic imaging and photodynamic therapy. With the rise of AI-driven drug design, computational studies on such compounds have surged, as researchers leverage machine learning to predict their binding affinities and pharmacokinetics.

The synthesis of ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step organic reactions, often requiring protecting group strategies and catalytic methods to achieve high yields. This complexity has led to discussions in green chemistry forums about optimizing its production to reduce waste and energy consumption—a key concern in sustainable pharmaceutical manufacturing.

In analytical chemistry, the compound's characterization relies heavily on NMR spectroscopy and mass spectrometry, techniques frequently searched by students and professionals alike. Its Z-configuration imine bond adds stereochemical intrigue, prompting studies on its stability under physiological conditions. Such investigations are critical for understanding its bioavailability and metabolic fate in vivo.

From a commercial perspective, CAS No. 865247-65-0 is often inquired about by suppliers specializing in high-purity research chemicals. The compound's niche application spectrum creates demand in academic and industrial labs focusing on medicinal chemistry and bioconjugation. Recent patent literature hints at its utility in developing targeted drug delivery systems, further amplifying its relevance.

As the scientific community prioritizes structure-activity relationship (SAR) studies, derivatives of this benzothiazole-acetate hybrid continue to attract attention. Online forums frequently discuss its potential as a scaffold for kinase inhibitors, reflecting the broader trend of kinase-targeted cancer therapies. However, rigorous toxicological profiling remains essential before clinical translation.

In summary, ethyl 2-(2Z)-2-(4-benzoylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a versatile building block in cutting-edge research. Its interplay with emerging technologies like AI-assisted molecular modeling and high-throughput screening positions it at the forefront of innovative therapeutic development, addressing both scientific curiosity and practical healthcare challenges.